Cas no 219539-06-7 (1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one)

• Product Name: 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one
• CAS No: 219539-06-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 243645
• PubChem ID: 4689851
• Update Time: 2025-10-29

1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[3-(hydroxymethyl)-4-methoxyphenyl]-
• 1-[3-(hydroxymethyl)-4-methoxyphenyl]ethan-1-one
• 1-[3-(Hydroxymethyl)-4-methoxyphenyl]ethanone
• 1-(3-(Hydroxymethyl)-4-methoxyphenyl)ethanone
• AKOS000126057
• DTXSID60405597
• 219539-06-7
• Z228585632
• SB85057
• CS-0250618
• J-014369
• EN300-51653
• SCHEMBL14003532
• 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one

• Inchi： 1S/C10H12O3/c1-7(12)8-3-4-10(13-2)9(5-8)6-11/h3-5,11H,6H2,1-2H3
• InChI Key： XAQOWKKOGGBPBU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C(C)=O)=CC=1CO

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Additional information on 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one

Exploring the Versatile Applications and Properties of 1-3-(Hydroxymethyl)-4-Methoxyphenylethan-1-One (CAS 219539-06-7)

In the dynamic field of organic chemistry, 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one stands out as a compound of significant interest due to its unique structural features and broad utility. With the CAS number 219539-06-7, this molecule is often discussed in research circles for its role as a key intermediate in synthesizing various derivatives. The compound's name, 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one, highlights its functional groups: a hydroxymethyl substituent and a methoxy group attached to a phenyl ring, coupled with an ethanone moiety. This configuration not only enhances its reactivity but also makes it a valuable building block in organic synthesis. Researchers and industry professionals frequently search for terms like "properties of 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one" and "CAS 219539-06-7 applications," reflecting a growing demand for sustainable and efficient chemical processes. As global trends shift towards green chemistry and reduced environmental impact, compounds like this are gaining attention for their potential in developing eco-friendly materials and pharmaceuticals, aligning with searches for "green synthesis intermediates" and "bio-based chemical compounds."

The chemical properties of 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one are characterized by its molecular formula and physical attributes, which include a moderate melting point and solubility in common organic solvents such as ethanol and acetone. These properties make it highly versatile for laboratory and industrial applications. For instance, its hydroxymethyl group allows for easy functionalization, enabling the creation of polymers, resins, and other advanced materials. This ties into current hot topics like "sustainable polymer development" and "renewable resource utilization," as users often inquire about "how to use hydroxymethyl compounds in green chemistry" or "applications of methoxy-substituted ketones." Additionally, the compound's stability under various conditions makes it a preferred choice in photochemical studies, where researchers explore its behavior under light exposure for potential use in organic electronics. This aligns with trending searches on "organic light-emitting diodes (OLEDs)" and "photoactive materials," showcasing how CAS 219539-06-7 contributes to cutting-edge technologies while maintaining safety and compliance with non-hazardous standards.

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Looking ahead, the future prospects of 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one are promising, with potential breakthroughs in renewable energy and nanotechnology. Its functional groups could be leveraged in developing novel catalysts for fuel cells or energy storage devices, topics that are increasingly popular in searches like "green energy materials" and "nanoscale chemical synthesis." Additionally, as regulatory frameworks evolve to promote safer chemicals, this compound's compliance with environmental standards makes it a standout choice for global markets. Educational institutions and research labs often seek information on "safety data for CAS 219539-06-7" and "experimental protocols," underscoring its importance in academic settings. By maintaining a focus on innovation and sustainability, 1-3-(hydroxymethyl)-4-methoxyphenylethan-1-one continues to inspire new applications, ensuring its relevance in a rapidly changing chemical landscape while adhering to ethical and safe practices.